N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)ethyl]urea
• InChI: InChI=1S/C17H18N2O3/c1-11-3-5-13(6-4-11)12(2)18-17(20)19-14-7-8-15-16(9-14)22-10-21-15/h3-9,12H,10H2,1-2H3,(H2,18,19,20)
• InChI Key: ZPTXJZYVANWYBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea, also known as MDMA or ecstasy, is a synthetic drug that is commonly used as a recreational drug. MDMA is classified as a Schedule I drug by the United States Drug Enforcement Administration due to its high potential for abuse and lack of accepted medical use. Despite this classification, MDMA has been the subject of scientific research for its potential therapeutic benefits.

Mechanism of Action

N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a role in regulating mood, emotion, and behavior. By increasing their levels, N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea can produce feelings of euphoria, empathy, and social connection.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea has a number of biochemical and physiological effects on the body. It can cause an increase in heart rate and blood pressure, as well as a decrease in appetite and thirst. It can also cause changes in body temperature, with some users experiencing hyperthermia or hypothermia.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea has a number of advantages and limitations for use in laboratory experiments. Its ability to increase levels of serotonin, dopamine, and norepinephrine make it a useful tool for studying the role of these neurotransmitters in the brain. However, its potential for abuse and lack of accepted medical use make it difficult to obtain and use in research studies.

Future Directions

There are a number of future directions for research on N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea. One area of interest is the use of N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea-assisted psychotherapy in the treatment of other mental health conditions, such as anxiety or depression. Another area of interest is the development of safer and more effective synthetic compounds that can produce similar therapeutic effects without the potential for abuse or harmful side effects. Additionally, research on the long-term effects of N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea use is needed to better understand its potential risks and benefits.

Synthesis Methods

N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea is synthesized from safrole, a natural compound found in the oils of certain plants. The synthesis process involves several steps, including isomerization, oxidation, and amination. The final product is a white crystalline powder that is typically sold in tablet form.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea has been the subject of scientific research for its potential therapeutic benefits, particularly in the treatment of post-traumatic stress disorder (PTSD). Studies have shown that N-1,3-benzodioxol-5-yl-N'-[1-(4-methylphenyl)ethyl]urea-assisted psychotherapy can help reduce symptoms of PTSD and improve overall quality of life for patients.